N,N-diethyl-6-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide

• Molecular Formula: C15H26N4O3S
• Molecular Weight: 342.5 g/mol
• IUPAC Name: N,N-diethyl-6-[4-(2-hydroxyethyl)piperazin-1-yl]pyridine-3-sulfonamide
• InChI: InChI=1S/C15H26N4O3S/c1-3-19(4-2)23(21,22)14-5-6-15(16-13-14)18-9-7-17(8-10-18)11-12-20/h5-6,13,20H,3-4,7-12H2,1-2H3
• InChI Key: PTEKHXZSSDCWAW-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CN=C(C=C1)N2CCN(CC2)CCO

Description

N,N-diethyl-6-[4-(2-hydroxyethyl)-1-piperazinyl]-3-pyridinesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as DEETPS and is known to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DEETPS is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. Additionally, DEETPS has been shown to inhibit the activity of the protein kinase CK2, which plays a role in the regulation of cell growth and division.
Biochemical and Physiological Effects
DEETPS has a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for use in the development of new antibiotics. Additionally, DEETPS has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for use in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using DEETPS in lab experiments is that it has been extensively studied and is well-characterized. Additionally, DEETPS has a variety of potential applications in scientific research, making it a versatile compound. However, one limitation of using DEETPS in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a variety of future directions for research on DEETPS. One area of research could focus on further elucidating the mechanism of action of DEETPS, which could provide insights into its potential applications in scientific research. Additionally, further studies could investigate the potential use of DEETPS in the treatment of cancer and other diseases. Finally, research could focus on the development of new derivatives of DEETPS with improved properties for use in scientific research.

Synthesis Methods

The synthesis of DEETPS involves a multi-step process that includes the reaction of 2-aminoethanol with 4-chloropyridine, followed by the reaction of the resulting product with diethylamine and sulfonamide. The final product is purified using column chromatography to obtain pure DEETPS.

Scientific Research Applications

DEETPS has been studied for its potential use in a variety of scientific research applications. It has been shown to have antimicrobial and antifungal properties, making it a potential candidate for use in the development of new antibiotics. Additionally, DEETPS has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.